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Compound of Interest

Compound Name: PC Alkyne-PEG4-NHS ester

Cat. No.: B8104158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and
experimental protocols for PC Alkyne-PEG4-NHS ester, a versatile heterobifunctional linker
crucial in bioconjugation, drug delivery, and the development of antibody-drug conjugates
(ADCs).

Core Properties and Functionality

PC Alkyne-PEG4-NHS ester is a molecule engineered with three key functional components:

o N-Hydroxysuccinimide (NHS) Ester: This amine-reactive group facilitates the covalent
attachment of the linker to proteins, antibodies, or other biomolecules containing primary
amines (e.g., lysine residues).

» Alkyne Group: This terminal alkyne enables the attachment of azide-containing molecules
through copper(l)-catalyzed azide-alkyne cycloaddition (CuUAAC), a highly efficient and
specific click chemistry reaction.

» Photocleavable (PC) Linker: A light-sensitive moiety is integrated into the linker's structure,
allowing for the controlled release of conjugated molecules upon exposure to specific
wavelengths of light.
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o Polyethylene Glycol (PEG4) Spacer: A four-unit polyethylene glycol spacer enhances
solubility and reduces steric hindrance, improving reaction efficiency and the
pharmacokinetic properties of the final conjugate.

Quantitative Data Summary

The key quantitative data for PC Alkyne-PEG4-NHS ester are summarized in the table below
for easy reference.

Property Value References
Molecular Weight 653.64 g/mol [1][2]
Molecular Formula C29H39N3014 [11[31[4]

CAS Number 1802907-98-7 [1][3][4]
Purity >95% [11[4]
Storage Conditions -20°C [1]14]

Experimental Protocols

The following are detailed methodologies for the key experimental applications of PC Alkyne-
PEG4-NHS ester.

Protocol 1: Conjugation of PC Alkyne-PEG4-NHS Ester
to a Primary Amine-Containing Protein (e.g., an
Antibody)

This protocol describes the initial step of attaching the linker to a protein.
Materials:
e Protein (e.g., 19G)

e PC Alkyne-PEG4-NHS ester
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Reaction Buffer: Amine-free buffer such as 0.1 M phosphate-buffered saline (PBS), pH 7.2-
7.4

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
Quenching Buffer: 1 M Tris-HCI, pH 8.0, or 1 M glycine

Purification equipment (e.g., dialysis cassettes, spin desalting columns)

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10
mg/mL. If the protein solution contains amine-containing buffers (e.g., Tris), exchange it with
the reaction buffer using dialysis or a desalting column.

Reagent Preparation: Immediately before use, dissolve the PC Alkyne-PEG4-NHS ester in
a minimal amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mM). The
NHS ester is moisture-sensitive and will hydrolyze, so do not prepare stock solutions for
long-term storage.

Conjugation Reaction: Add a 10- to 20-fold molar excess of the PC Alkyne-PEG4-NHS ester
stock solution to the protein solution. The final concentration of the organic solvent should
not exceed 10% of the total reaction volume.

Incubation: Incubate the reaction for 1-2 hours at room temperature or 2-4 hours on ice.

Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the
reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes at room
temperature.

Purification: Remove excess, unreacted PC Alkyne-PEG4-NHS ester and quenching buffer
components using a spin desalting column or dialysis against the reaction buffer.

Characterization: Determine the degree of labeling (DOL) by measuring the protein
concentration and, if possible, using analytical techniques such as mass spectrometry.
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Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC) Reaction

This protocol outlines the "“click" reaction to attach an azide-modified molecule to the alkyne-
functionalized protein.

Materials:

Alkyne-functionalized protein from Protocol 1

Azide-modified molecule (e.g., a cytotoxic drug, fluorescent dye)

Copper(ll) sulfate (CuSOa)

Reducing agent (e.g., sodium ascorbate)

Copper ligand (e.g., THPTA)

Reaction Buffer: PBS, pH 7.4

Procedure:

Reactant Preparation: Prepare stock solutions of the azide-modified molecule, CuSOa,
sodium ascorbate, and THPTA in an appropriate solvent (e.g., water or DMSO).

¢ Reaction Mixture: In a reaction tube, combine the alkyne-functionalized protein with the
azide-modified molecule. A typical molar ratio is 1:4 to 1:10 (protein:azide molecule).

o Catalyst Addition: Add the copper ligand (THPTA) to the CuSOa solution in a 1:2 molar ratio
to form the copper(l) complex. Then, add the copper complex and the reducing agent
(sodium ascorbate) to the reaction mixture.

 Incubation: Allow the reaction to proceed for 1-4 hours at room temperature or 37°C.

 Purification: Purify the resulting conjugate using size-exclusion chromatography (SEC) or
affinity chromatography to remove unreacted molecules and the copper catalyst.

Protocol 3: Photocleavage of the Conjugate

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This protocol describes the light-induced release of the conjugated molecule.
Materials:
» Purified conjugate from Protocol 2

» Light source (e.g., UV lamp, high-power LED) with the appropriate wavelength for the
specific photocleavable linker (typically in the UV-A range, ~365 nm).

Procedure:

o Sample Preparation: Prepare the conjugate in a suitable buffer in a UV-transparent container
(e.g., quartz cuvette).

« Irradiation: Expose the sample to the light source. The duration and intensity of the light
exposure will depend on the specific photocleavable linker and the desired extent of
cleavage. This may require optimization for specific applications.

e Analysis: Analyze the sample using techniques such as HPLC, mass spectrometry, or
functional assays to confirm the cleavage and release of the conjugated molecule.

Visualizations
Antibody-Drug Conjugate (ADC) Synthesis Workflow

The following diagram illustrates the overall workflow for synthesizing an ADC using PC
Alkyne-PEG4-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: PC Alkyne-PEG4-NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104158#molecular-weight-of-pc-alkyne-peg4-nhs-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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